4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide

Specification

• CAS No.: 361167-63-7
• Molecular Formula: C21H23N3O3S3
• Molecular Weight: 461.61
• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C21H23N3O3S3/c1-14-10-15(2)12-24(11-14)30(26,27)17-7-5-16(6-8-17)20(25)23-21-22-18(13-29-21)19-4-3-9-28-19/h3-9,13-15H,10-12H2,1-2H3,(H,22,23,25)
• Standard InChI Key: SAKRIEGLHZCKJT-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=CS4)C

Introduction

1. Introduction

4-((3,5-Dimethylpiperidin-1-yl)sulfonyl)-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide is a synthetic organic compound. It belongs to the class of sulfonamide derivatives, which are commonly used in medicinal chemistry due to their diverse biological activities. The compound's structure suggests potential applications in pharmacology, particularly in targeting protein-ligand interactions.

2. Structural Characteristics

The chemical structure of this compound includes:

• Piperidine Ring: A six-membered nitrogen-containing heterocyclic ring with two methyl substitutions at positions 3 and 5.

• Sulfonamide Group: A functional group (-SO2-) attached to the piperidine ring, enhancing hydrophilicity and potential binding affinity.

• Thiazole Ring: A five-membered heterocycle containing sulfur and nitrogen atoms, known for its bioactive properties.

• Thiophene Substitution: A sulfur-containing aromatic ring that contributes to electron density and molecular stability.

• Benzamide Backbone: A benzene ring attached to an amide group, often associated with biological activity.

These features make the compound a promising candidate for drug discovery and development.

3. Potential Applications

Medicinal Chemistry

Compounds with similar structural motifs have been studied for:

• Antimicrobial Activity: Sulfonamides are well-known for their antibacterial properties.

• Anti-inflammatory Effects: Thiazole derivatives often exhibit anti-inflammatory potential.

• Cancer Therapy: Benzamide derivatives have been explored as inhibitors of enzymes involved in cancer progression.

Molecular Docking Studies

The presence of multiple heteroatoms (sulfur, nitrogen) and aromatic systems suggests strong potential for interaction with biological macromolecules such as enzymes or receptors.

4. Synthesis Pathways

While specific synthetic routes for this compound are unavailable, general methods for constructing similar molecules include:

• Formation of Piperidine Derivatives: Alkylation or cyclization reactions involving amines.

• Sulfonamide Coupling: Reaction of sulfonyl chlorides with amines.

• Thiazole Synthesis: Cyclization of thioureas with α-haloketones.

• Amide Bond Formation: Coupling reactions using carboxylic acids or their derivatives.

5. Analytical Characterization

To confirm the structure and purity of the compound, standard analytical techniques are employed:

• NMR Spectroscopy (1H and 13C): Identifies chemical environments of hydrogen and carbon atoms.

• Mass Spectrometry (MS): Determines molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Detects functional groups like sulfonamides and amides.

• X-ray Crystallography: Provides detailed three-dimensional structural data.

6. Biological Evaluation

Compounds like this are typically evaluated through:

• In Vitro Studies:

  • Enzyme inhibition assays.

  • Antimicrobial or anticancer screening.

• In Silico Studies:

  • Molecular docking to predict binding affinities.

  • ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling.